N-(3-cyano-4-{[3-(trifluoromethyl)phenyl]sulfonyl}phenyl)-3-(trifluoromethyl)benzenecarboxamide

• IUPAC Name: N-[3-cyano-4-[3-(trifluoromethyl)phenyl]sulfonylphenyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C22H12F6N2O3S/c23-21(24,25)15-4-1-3-13(9-15)20(31)30-17-7-8-19(14(10-17)12-29)34(32,33)18-6-2-5-16(11-18)22(26,27)28/h1-11H,(H,30,31)
• InChI Key: CKVVATOVKBNZKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(=O)NC2=CC(=C(C=C2)S(=O)(=O)C3=CC=CC(=C3)C(F)(F)F)C#N
• Molecular Formula: C22H12F6N2O3S
• Molecular Weight: 498.4 g/mol

Description

N-(3-cyano-4-{[3-(trifluoromethyl)phenyl]sulfonyl}phenyl)-3-(trifluoromethyl)benzenecarboxamide is a useful research compound. Its molecular formula is C22H12F6N2O3S and its molecular weight is 498.4. The purity is usually 95%.
BenchChem offers high-quality N-(3-cyano-4-{[3-(trifluoromethyl)phenyl]sulfonyl}phenyl)-3-(trifluoromethyl)benzenecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-cyano-4-{[3-(trifluoromethyl)phenyl]sulfonyl}phenyl)-3-(trifluoromethyl)benzenecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Applications in Material Science

• Polyimide Films : Research has shown the synthesis of polyamic acids from diamine monomers with specific structures, including those containing trifluoromethyl (–CF3) and sulfonyl (–SO2–) groups. These compounds are used to create colorless and transparent polyimide (PI) films with remarkable thermal, mechanical properties, and optical transparency, indicating potential use in electronics and optics (Hara Jeon et al., 2022).

Applications in Organic Synthesis

• Hydroamination and Hydroalkoxylation : Studies have explored reactions facilitated by triflic acid, highlighting the utility of compounds with sulfonyl groups in organic synthesis. Such reactions include intermolecular additions to olefins, showcasing the compounds' role in synthesizing complex organic molecules (Devon C. Rosenfeld et al., 2006).
• Cycloaddition Reactions : The research also covers stereoselective cycloaddition reactions, where compounds with sulfonyl groups act as key intermediates, demonstrating their significance in creating cyclic structures with potential pharmaceutical applications (Wenchao Ye et al., 2014).

Applications in Nanofiltration

• Sulfonated Thin-film Composite Membranes : New sulfonated aromatic diamine monomers were synthesized and employed in creating thin-film composite nanofiltration membranes. These membranes showed improved water flux and dye treatment capabilities, indicating potential for water purification and treatment of industrial effluents (Yang Liu et al., 2012).